
Essential Safety and Operational Guidance for
Handling (2S,4R)-DS89002333

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: (2S,4R)-DS89002333

Cat. No.: B10857944 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe and effective

handling of chemical compounds is paramount. This document provides immediate, essential

safety and logistical information for the novel, orally active, and potent PRKACA inhibitor,

(2S,4R)-DS89002333. The following procedural guidance is designed to be a preferred

resource for laboratory safety and chemical handling, fostering a culture of safety and trust.

Compound Information
(2S,4R)-DS89002333 is an enantiomer of DS89002333, a potent inhibitor of PRKACA with an

IC50 of 0.3 nM.[1][2][3][4] It is intended for research use only.[1][3][4]

Identifier Value

IUPAC Name

N-[(1S,4R)-4-hydroxy-1-(2-chloro-3-

fluorophenyl)pyrrolidin-1-yl]carbonyl-6-fluoro-7-

methoxyquinoline-4-carboxamide

CAS Number 2832159-79-0

Molecular Formula C22H20ClF2N3O3

Molecular Weight 447.86 g/mol

Personal Protective Equipment (PPE)
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A thorough risk assessment should be conducted before handling. The following personal

protective equipment is mandatory to minimize exposure and ensure personal safety.

Protection Type Specific Equipment Purpose

Eye Protection
Safety glasses with side

shields or goggles.

Protects against splashes of

chemicals or airborne particles.

Hand Protection
Chemical-resistant gloves

(e.g., nitrile).

Protects hands from direct

contact with the compound.

Body Protection Laboratory coat.

Provides a barrier against

spills and contamination of

personal clothing.

Respiratory Protection

Use in a well-ventilated area. A

respirator may be required if

handling large quantities or if

there is a risk of aerosolization.

Prevents inhalation of the

compound.

Handling and Storage
Proper handling and storage are crucial for maintaining the integrity of the compound and

ensuring a safe laboratory environment.

Storage:

Powder: Store at 4°C in a sealed container, away from moisture and light.[5]

Stock Solution: Store in a sealed container at -20°C for up to one month or -80°C for up to

six months, protected from moisture and light.[1]

Handling Workflow:
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Diagram 1: Handling Workflow for (2S,4R)-DS89002333
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Experimental Protocols
Solubility:

The compound is soluble in DMSO at 100 mg/mL (with ultrasonic assistance).[5] For in vivo

studies, various solvent protocols can be utilized.

Protocol Solvents Solubility

1
10% DMSO, 40% PEG300,

5% Tween-80, 45% Saline
≥ 2.5 mg/mL (5.58 mM)

2
10% DMSO, 90% (20% SBE-

β-CD in Saline)
≥ 2.5 mg/mL (5.58 mM)

3 10% DMSO, 90% Corn Oil ≥ 2.5 mg/mL (5.58 mM)

If precipitation occurs, gentle heating and/or sonication can be used to aid dissolution.[1]

Disposal Plan
All waste materials, including empty containers, unused compound, and contaminated PPE,

must be disposed of in accordance with local, state, and federal regulations for chemical waste.

Avoid discharge into the environment. It is recommended to consult with your institution's

environmental health and safety (EHS) department for specific disposal procedures.

Emergency Procedures
Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention.

Skin Contact: In case of contact, immediately wash skin with soap and plenty of water.

Remove contaminated clothing and shoes. Seek medical attention if irritation develops.

Inhalation: Remove to fresh air. If not breathing, give artificial respiration. If breathing is

difficult, give oxygen. Seek medical attention.
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Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water. Seek medical attention.

By adhering to these safety protocols and operational guidelines, researchers can handle

(2S,4R)-DS89002333 safely and effectively, contributing to a secure and productive research

environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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